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Executive Summary

Epivogeloside (C17H24010) is a secologanin-derived iridoid glycoside, distinctively
characterized by its specific stereochemistry at the C-7 position. Predominantly isolated from
Neolamarckia cadamba (syn. Anthocephalus cadamba) and various Lonicera species, it
represents a critical metabolic branch point in the biosynthesis of monoterpenoid indole
alkaloids. Unlike its isomer vogeloside, epivogeloside exhibits a unique lactonization profile
that influences its solubility, stability, and interaction with biological targets.

This guide provides a rigorous technical framework for the extraction, purification, and
structural validation of epivogeloside, designed for researchers requiring high-purity isolates
for pharmacological screening.

Part 1: Chemical Architecture & Stereochemical
Logic
Structural Identity

Epivogeloside belongs to the seco-iridoid class. Its core structure is formed by the oxidative
cleavage of the cyclopentane ring of loganin, followed by recyclization.
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e Molecular Formula: C17H24010[1][2][3]
e Molecular Weight: 388.37 g/mol
o Key Structural Motif: A fused bicyclic lactone-pyran system conjugated with a

-D-glucopyranosyl moiety.

o Stereochemical Criticality: The distinction between Vogeloside and Epivogeloside lies in the
configuration at C-7. While secologanin possesses an aldehyde at C-7, vogeloside and
epivogeloside are formed via the oxidation of this aldehyde to a carboxylic acid, which then
lactonizes with the hydroxyl group at C-6 (or hemiacetal formation). The "epi" prefix denotes
the inversion of configuration at this lactone bridgehead compared to the parent vogeloside.

Diagnostic Spectral Fingerprint (NMR)

To validate the identity of Epivogeloside and distinguish it from secologanin or vogeloside,
researchers must focus on the following diagnostic NMR signals (Solvent:
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Position

(ppm)

Multiplicity

(ppm)

Diagnostic
Note

H-1

5.30 - 5.50

d (Doublet)

~97.0

Acetal proton;
shift sensitive to

glycosylation.

H-3

7.40 - 7.50

s (Singlet)

~152.0

Olefinic proton
conjugated to
ester;
characteristic of

iridoids.

H-7

5.00 - 5.20

~70-74

Critical
Stereocenter.
Coupling

constants (

) here
differentiate

isomers.

H-8

5.60 - 5.80

~134.0

Vinyl group
proton (internal).

H-10

5.20-5.30

~119.0

Vinyl group
protons

(terminal).

COOCH3

3.70-3.75

~51.0

Methyl ester

singlet.
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Analyst Note: The coupling constant of H-7 is the primary discriminator. In vogeloside, H-7

typically exhibits a distinct coupling pattern reflecting the S-configuration (often larger

values due to trans-diaxial relationships in the ring), whereas epivogeloside (
-configuration) will show altered

values due to the conformational change in the lactone ring.

Part 2: Biosynthetic Context[4]

Epivogeloside is not merely a degradation product but a specific metabolite arising from the
Secologanin pathway. In plants like Catharanthus roseus, secologanin condenses with
tryptamine to form alkaloids.[4] In Anthocephalus cadamba, the pathway diverts toward the
formation of stable acid-derivatives like epivogeloside.

Pathway Visualization

The following diagram illustrates the divergence from the main terpene pathway.
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Caption: Biosynthetic divergence of Epivogeloside from the central Secologanin alkaloid
precursor pathway.

Part 3: Isolation & Purification Protocol

Source Material:Neolamarckia cadamba (Bark or Leaves).[5][6] Target Purity: >95% (HPLC).

Extraction Logic

The glycosidic nature of epivogeloside renders it polar and susceptible to enzymatic
hydrolysis by endogenous
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-glucosidases during extraction.

o Control: Use lyophilized tissue or bolil fresh tissue in ethanol immediately to denature
enzymes.

» Solvent: Methanol (MeOH) or Ethanol (EtOH) is preferred over water to minimize sugar
extraction and maximize iridoid solubility.

Step-by-Step Workflow
Phase 1: Crude Extraction

» Homogenization: Pulverize 1.0 kg of air-dried N. cadamba bark.
o Maceration: Extract with 5.0 L of MeOH at room temperature for 48 hours. Repeat 3x.

o Concentration: Evaporate solvent under reduced pressure (Rotavap) at <45°C to yield the
crude methanolic extract.

Phase 2: Liquid-Liquid Partition (The Polarity Filter)

e Suspend crude extract in

(500 mL).

» Defatting: Partition with n-Hexane (500 mL x 3) to remove lipids/chlorophyll. Discard Hexane
layer.

o Target Enrichment: Partition aqueous layer with n-Butanol (saturated with water).

o Note: Epivogeloside partitions into the n-Butanol phase due to its glycosidic moiety. Ethyl
acetate may also be used but often yields lower recovery for highly polar glycosides.

Phase 3: Chromatographic Isolation
o Stationary Phase: Silica Gel 60 (230-400 mesh).

» Mobile Phase Gradient: Chloroform (

) : Methanol (
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)

o Start: 95:5 (Elutes aglycones).
o Target elution: 85:15 to 80:20.
e TLC Monitoring: Use Silica plates; spray with 10%

in EtOH and heat. Iridoids typically turn blue/black or dark grey.

Phase 4: Final Purification (RP-HPLC)

For pharmaceutical-grade purity, preparative HPLC is mandatory.

Column: C18 Reverse Phase (e.g., Phenomenex Luna, 5

m, 250 x 10 mm).

Mobile Phase: Acetonitrile (ACN) : Water (0.1% Formic Acid).

Isocratic Mode: 20% ACN usually provides optimal separation for iridoid glycosides.

Detection: UV at 235 nm (Absorption maximum of the iridoid enol-ether system).

Workflow Diagram

MeOH Extraction art Collect Organic n-BuOH Fraction Silica Gel Column Prep-HPLC (C18) Rt~ 12-15 min
(48h x 3) (Target Enriched) (CHCI3:MeOH Gradient) ACN:H20 (20:80)

Click to download full resolution via product page

Caption: Isolation workflow from biomass to pure compound using polarity-guided fractionation.

Part 4: Pharmacological Potential & Mechanisms|[8]

[9]

While clinical data on pure epivogeloside is emerging, its pharmacophore shares critical
bioactivity profiles with geniposide and loganin.
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Anti-Inflammatory Mechanism (NF- B)

Epivogeloside acts as a prodrug. Upon ingestion, the glucose moiety is cleaved by intestinal
microbiota to release the aglycone, which exhibits higher bioavailability.

o Target: Nuclear Factor-kappa B (NF-ngcontent-ng-c3932382896=""_nghost-ng-
c706637299="" class="inline ng-star-inserted">

B) pathway.

» Action: Inhibits the phosphorylation of |

B
, preventing the nuclear translocation of p65.

e Outcome: Downregulation of pro-inflammatory cytokines (TNF-
, IL-6, IL-1

).

Analgesic Activity

Similar to other Anthocephalus iridoids, epivogeloside contributes to peripheral analgesia,
likely via modulation of the arachidonic acid pathway (COX-2 inhibition), though potency is
generally lower than synthetic NSAIDs.

Stability & Formulation Note

e pH Sensitivity: The acetal linkage and the lactone ring are sensitive to extreme pH.
Formulation buffers should be maintained near neutral (pH 6.0 - 7.5) to prevent ring opening
or hydrolysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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